1-Benzhydryl-3-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-benzhydryl-3-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C27H28FN3O2/c28-24-14-8-7-13-23(24)26(32)31-17-15-20(16-18-31)19-29-27(33)30-25(21-9-3-1-4-10-21)22-11-5-2-6-12-22/h1-14,20,25H,15-19H2,(H2,29,30,33)
• InChI Key: NVOHEQIRBCKNPV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C27H28FN3O2
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives, such as BFPU, involves various intra- and intermolecular reactions. A common method involves the modulation of the aliphatic chain linking the 2-chlorobenzene moiety to the piperidine ring, modulation of the amide substituent and of the benzoimidazol-2-one linker, replacement of the benzimidazol-2-one moiety with urea-like substructures, and elimination of the piperidine ring and benzoimidazol-2-one functionalization.

Molecular Structure Analysis

The molecular structure of BFPU includes a benzhydryl group, a urea group, and a piperidin-4-yl group attached to a 2-fluorobenzoyl group. The exact structure can be determined using techniques such as 1H and 13C NMR and mass spectra.

Physical And Chemical Properties Analysis

BFPU has a molecular weight of 445.538. Further physical and chemical properties such as melting point, boiling point, solubility, and stability are not mentioned in the available literature.

Scientific Research Applications

Anti-inflammatory and Antimicrobial Applications

A study highlighted the synthesis of bisthiourea derivatives of dipeptide conjugated to benzo[d]isoxazole, demonstrating significant anti-inflammatory and antimicrobial activities. These compounds, featuring a structure related to the queried chemical, were synthesized and evaluated for their efficacy against various pathogens and inflammation markers. The findings revealed potential as anti-inflammatory and antimicrobial agents, underlining the relevance of such compounds in medicinal chemistry research for developing novel therapeutics (Kumara et al., 2017).

Central Nervous System (CNS) Activity

Research into novel urea derivatives has also explored their application in modulating central nervous system activity. A particular study synthesized a series of urea derivatives and evaluated their CNS activity, identifying compounds with promising effects. This research suggests the potential of such compounds in developing treatments for CNS disorders, further expanding the scientific understanding and application scope of benzhydryl-urea derivatives (Szacon et al., 2015).

Antioxidant Properties

Another study synthesized bisthiourea derivatives of dipeptides conjugated to benzo[d]isoxazole, similar in structure to the queried compound, and assessed their antioxidant activity. These compounds showed promising antioxidant properties, comparable to or exceeding those of commercial antioxidants, indicating their potential utility in combating oxidative stress-related diseases (Kumara & Gowda, 2017).

Synthesis and Characterization for Material Science

In the realm of material science, the synthesis and characterization of compounds structurally related to "1-Benzhydryl-3-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)urea" have been documented. These studies often focus on the crystalline structure and physicochemical properties, contributing to the development of materials with specific desired characteristics for various applications (Jeon et al., 2014).

Future Directions

Piperidine derivatives, such as BFPU, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals and their derivatives show several important pharmacophoric features. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research could focus on exploring the biological activities of BFPU and similar compounds, as well as developing more efficient synthesis methods.

Mechanism of Action

Target of action

Compounds containing benzhydryl and piperidin-4-yl groups have been found in many important synthetic drug molecules and can bind with high affinity to multiple receptors . .

Mode of action

The mode of action would depend on the specific targets of the compound. Generally, compounds with these groups can interact with their targets and cause changes in the target’s function .